Cas no 1256469-90-5 (2-(2,3,5-Trifluorophenyl)acetaldehyde)

• Product Name: 2-(2,3,5-Trifluorophenyl)acetaldehyde
• CAS No: 1256469-90-5
• MF: C₈H₅F₃O
• MW: 174.119912862778
• MDL: MFCD11110000
• CID: 5216680
• Update Time: 2026-03-06

2-(2,3,5-Trifluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-TRIFLUOROPHENYL)ACETALDEHYDE
• (2,3,5-Trifluorophenyl)acetaldehyde
• Benzeneacetaldehyde, 2,3,5-trifluoro-
• 2-(2,3,5-Trifluorophenyl)acetaldehyde

• MDL： MFCD11110000
• Inchi： 1S/C8H5F3O/c9-6-3-5(1-2-12)8(11)7(10)4-6/h2-4H,1H2
• InChI Key： AIUUOZQMIGYDII-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CC=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2,3,5-Trifluorophenyl)acetaldehyde

Recent Advances in the Application of 2-(2,3,5-Trifluorophenyl)acetaldehyde (CAS: 1256469-90-5) in Chemical Biology and Pharmaceutical Research

2-(2,3,5-Trifluorophenyl)acetaldehyde (CAS: 1256469-90-5) has recently emerged as a key synthetic intermediate in pharmaceutical development and chemical biology research. This fluorinated aromatic aldehyde exhibits unique electronic properties due to the presence of three fluorine atoms at the 2, 3, and 5 positions of the phenyl ring, which significantly influence its reactivity and potential biological interactions. Recent studies have demonstrated its versatility in the synthesis of various bioactive compounds, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a crucial building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 2-(2,3,5-Trifluorophenyl)acetaldehyde as a starting material to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the resulting compounds, making them promising candidates for the treatment of B-cell malignancies and autoimmune diseases.

In chemical biology applications, recent work has explored the use of 1256469-90-5 as a versatile handle for bioconjugation strategies. A 2024 Nature Chemical Biology publication demonstrated its effectiveness in the site-specific modification of proteins through reductive amination reactions. The electron-withdrawing effect of the fluorine atoms was shown to facilitate the formation of stable imine intermediates, enabling efficient labeling of lysine residues under mild physiological conditions. This approach has opened new possibilities for the development of antibody-drug conjugates and protein-based therapeutics.

From a synthetic chemistry perspective, significant progress has been made in the scalable production of 2-(2,3,5-Trifluorophenyl)acetaldehyde. A recent patent application (WO2023124567) disclosed an improved catalytic process for its synthesis from 2,3,5-trifluorobenzyl alcohol using a ruthenium-based oxidation system. This advancement addresses previous challenges in yield and purity that had limited the compound's widespread availability for research and development purposes.

Pharmacological studies have revealed interesting structure-activity relationships associated with derivatives of 1256469-90-5. The trifluorophenyl moiety has been shown to confer enhanced membrane permeability and CNS penetration in several drug discovery programs. Current research is investigating its incorporation into small molecules targeting neurodegenerative diseases, where the fluorine atoms may help overcome the blood-brain barrier while maintaining favorable safety profiles.

Looking forward, the unique properties of 2-(2,3,5-Trifluorophenyl)acetaldehyde position it as a valuable tool in both drug discovery and chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a building block for fluorinated peptidomimetics. As synthetic methodologies continue to advance and our understanding of fluorine effects in medicinal chemistry deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.